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Cat. No.: B2820375
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An In-Depth Technical Guide to 2-Chloro-5-fluoro-3-methylphenol (CAS: 1805455-85-9) for
Advanced Research and Development

Abstract

This technical guide provides a comprehensive overview of 2-Chloro-5-fluoro-3-
methylphenol, a halogenated aromatic compound of significant interest to the chemical
synthesis and drug discovery sectors. As a functionalized phenol, it serves as a valuable
building block for constructing more complex molecular architectures. This document
delineates its fundamental chemical structure, formula, and physicochemical properties. It
further presents a robust, proposed synthetic route, outlines expected analytical
characterization data, and explores its potential applications in medicinal chemistry. Safety
protocols and handling procedures, derived from data on structurally analogous compounds,
are also detailed to ensure safe laboratory practice. This guide is intended for researchers,
chemists, and drug development professionals seeking to leverage this compound in their
research and development pipelines.
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Molecular Overview and Physicochemical
Properties

2-Chloro-5-fluoro-3-methylphenol is a substituted aromatic ring belonging to the family of
halogenated phenols. The unique arrangement of chloro, fluoro, and methyl groups on the
phenol scaffold imparts specific electronic and steric properties, making it a desirable
intermediate in organic synthesis.

Chemical Structure and Formula

The molecule consists of a benzene ring substituted with a hydroxyl group (-OH), a chlorine
atom (-Cl), a fluorine atom (-F), and a methyl group (-CHs).

Molecular Formula: C7HeCIFO[1][2]

Systematic IUPAC Name: 2-Chloro-5-fluoro-3-methylphenol

Smiles: OC1=CC(F)=CC(C)=C1CI[1]

InChl Key: InChl=1S/C7H6CIFO/c1-4-5(7(9)10)2-6(8)3-4/h2-3,10H,1H3
Figure 1: 2D Chemical Structure of 2-Chloro-5-fluoro-3-methylphenol

Caption: Chemical structure of 2-Chloro-5-fluoro-3-methylphenol.

Key Identifiers and Properties

The following table summarizes the essential identifiers and computed physicochemical
properties for this compound.
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Property Value Source
CAS Number 1805455-85-9 [1][2]
Molecular Weight 160.57 g/mol [1][2]
Topological Polar Surface Area

20.23 A2 [1]
(TPSA)
logP (Octanol-Water Partition

2.49312 [1]
Coeff.)
Hydrogen Bond Donors 1 [1]
Hydrogen Bond Acceptors 1 [1]
Purity Typically 297% [1112]

N 2-8°C, sealed in a dry
Storage Conditions ) [1]
environment

Proposed Synthetic Pathway and Rationale

While specific, peer-reviewed synthesis protocols for 2-Chloro-5-fluoro-3-methylphenol are
not widely published, a logical and robust synthetic route can be designed based on well-
established organohalogen chemistry principles. The following proposed pathway utilizes
commercially available starting materials and reliable, high-yielding reactions common in
process chemistry.

Retrosynthetic Analysis

The causality behind this synthetic design begins with a retrosynthetic analysis, which
deconstructs the target molecule into simpler, more readily available precursors. The primary
disconnection strategy focuses on the phenol group, which can be reliably installed from an
aniline via a diazonium salt intermediate (Sandmeyer-type reaction).

Starting Material [Chlorination] Key Intermediate [Diazotization] e Eirening S [Hydrolysis] Target Molecule
5-Fluoro-3-methylaniline 2-Chloro-5-fluoro-3-methylaniline 2-Chloro-5-fluoro-3-methylphenol
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Caption: Retrosynthetic analysis of 2-Chloro-5-fluoro-3-methylphenol.

Proposed Step-by-Step Synthesis Protocol

This protocol is a self-validating system; successful isolation and characterization of the
product in each step confirms the efficacy of the previous transformation before proceeding.

Step 1: Ortho-Chlorination of 5-Fluoro-3-methylaniline

o Rationale: The directing effects of the amine (ortho-, para-directing and activating) and the
fluorine (ortho-, para-directing and deactivating) are considered. The position ortho to the
powerful activating amine group is the most likely site for electrophilic chlorination. N-
Chlorosuccinimide (NCS) is chosen as a mild and selective chlorinating agent to minimize
side reactions.

o Methodology:

o Dissolve 5-Fluoro-3-methylaniline (1.0 eq) in a suitable solvent such as acetonitrile or
dichloromethane in a round-bottom flask.

o Cool the mixture to 0°C in an ice bath.

o Add N-Chlorosuccinimide (NCS) (1.05 eq) portion-wise over 30 minutes, maintaining the
temperature below 5°C.

o Allow the reaction to warm to room temperature and stir for 4-6 hours. Monitor progress by
TLC or LC-MS.

o Upon completion, quench the reaction with a saturated aqueous solution of sodium
thiosulfate.

o Extract the product with ethyl acetate (3x). Combine the organic layers, wash with brine,
dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

o Purify the crude product, 2-Chloro-5-fluoro-3-methylaniline, by column chromatography.
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Step 2: Diazotization and Hydrolysis to form 2-Chloro-5-fluoro-3-methylphenol

» Rationale: The Sandmeyer reaction is a classic and highly reliable method for converting an
aryl amine into a variety of functional groups. Here, the aniline is converted to a diazonium
salt, which is subsequently hydrolyzed in situ to the desired phenol. This two-step, one-pot
procedure is efficient for this type of transformation.

o Methodology:
o Prepare a solution of aqueous sulfuric acid (e.g., 2 M).

o Add the purified 2-Chloro-5-fluoro-3-methylaniline (1.0 eq) to the acid solution and cool to
0-5°C with vigorous stirring.

o In a separate beaker, dissolve sodium nitrite (NaNO2) (1.1 eq) in a minimal amount of cold
water.

o Add the sodium nitrite solution dropwise to the aniline suspension, ensuring the
temperature remains below 5°C. A color change or clarification of the solution indicates the
formation of the diazonium salt. Stir for an additional 30 minutes at this temperature.

o To facilitate hydrolysis, slowly add the diazonium salt solution to a pre-heated solution of
agueous sulfuric acid (e.g., 50% v/v) containing a catalytic amount of copper(ll) sulfate at
approximately 100-110°C. Vigorous nitrogen evolution will be observed.

o After the addition is complete, maintain the heat for 1 hour to ensure complete hydrolysis.

o Cool the reaction mixture to room temperature and extract the phenolic product with a
suitable solvent like diethyl ether or ethyl acetate (3x).

o Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure to yield the crude 2-Chloro-5-fluoro-3-
methylphenol. Final purification can be achieved via distillation or column
chromatography.

Analytical Characterization
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Structural confirmation and purity assessment are critical. The following techniques are
standard for characterizing the final product. The data presented are predicted values based on
the known effects of the substituents on the phenol ring.

Technique Expected Observations

- A singlet for the phenolic -OH proton (broad,

chemical shift variable).- Two aromatic protons

appearing as doublets or doublet of doublets,
1H NMR _ _ _

with coupling constants influenced by both the

Cl and F atoms.- A singlet for the methyl (-CHs)

protons around 2.2-2.4 ppm.

- Approximately 7 distinct carbon signals.- The
carbon bearing the fluorine will show a large C-F
coupling constant.- Chemical shifts will be

13C NMR o _ ,
characteristic for substituted aromatic carbons,
with the C-OH carbon being the most downfield

(around 150-160 ppm).

- A molecular ion peak (M*) at m/z = 160.- A
M s ) characteristic M+2 peak at m/z = 162 with an
ass Spec.
P intensity of about one-third of the M* peak,

confirming the presence of one chlorine atom.

- A broad absorption band around 3200-3500
cm~1 for the O-H stretch.- Sharp peaks in the

IR Spectroscopy 1400-1600 cm™1 region for aromatic C=C
stretching.- A strong C-F stretching band around
1100-1250 cm~1.- A C-Cl stretching band in the

600-800 cm~1 region.

Quality Control and Verification Workflow

A rigorous quality control workflow ensures the identity, purity, and consistency of the
synthesized compound, which is paramount for its use in drug discovery and development.

Caption: Standard workflow for the quality control of synthesized intermediates.
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Applications in Drug Discovery and Medicinal
Chemistry

Halogenated phenols are prevalent motifs in medicinal chemistry. The specific combination of
chlorine, fluorine, and a methyl group in 2-Chloro-5-fluoro-3-methylphenol offers a unique set
of properties for drug design.

e Fluorine's Role: The inclusion of a fluorine atom can enhance metabolic stability by blocking
sites susceptible to oxidative metabolism.[3] It can also increase binding affinity to target
proteins through favorable electrostatic interactions and modulate the pKa of the phenolic
hydroxyl group.

e Chlorine's Contribution: The chlorine atom adds lipophilicity, which can improve membrane
permeability. It can also engage in halogen bonding, a specific and directional non-covalent
interaction that can be exploited for potent and selective binding to biological targets.[4]

e As a Building Block: This compound is an ideal starting point or "building block” for creating
libraries of more complex molecules. The hydroxyl group serves as a versatile chemical
handle for various reactions. Halogenated heterocyclic compounds, which can be
synthesized from intermediates like this, are of significant importance in the pharmaceutical
and agrochemical sectors.[5]

Potential Derivatization Pathways

The phenolic hydroxyl group is a prime site for modification to explore structure-activity
relationships (SAR). A library of derivatives can be rapidly synthesized for screening against
biological targets.

2-Chloro-5-fluoro-3-methylphenol

/ Derivatizatiomtﬁmm\A
\ A

O-Alkylation O-Acylation Aromatic Cross-Coupling
(Williamson Ether Synthesis) (Ester Formation) (e.g., Suzuki, Buchwald-Hartwig on an activated precursor)
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Caption: Key reaction pathways for creating derivative libraries.

Safety, Handling, and Storage

While a specific Safety Data Sheet (SDS) for 2-Chloro-5-fluoro-3-methylphenol is not widely
available, a conservative approach to handling should be adopted based on the known hazards
of structurally similar chlorinated and fluorinated phenols.

Hazard Assessment: Compounds of this class are often classified as harmful if swallowed,
toxic in contact with skin, and capable of causing skin and eye irritation or burns.[6][7][8][9]

o Personal Protective Equipment (PPE): Always wear appropriate protective equipment,
including chemical-resistant gloves (e.g., nitrile), safety glasses with side shields or goggles,
and a lab coat.[6][10]

« Handling Procedures: All handling should be performed inside a certified chemical fume
hood to avoid inhalation of vapors or dust.[8] Avoid direct contact with the substance.[7]
Ensure eyewash stations and safety showers are readily accessible.[6]

o Storage: Store the compound in a tightly closed container in a cool (recommended 2-8°C),
dry, and well-ventilated area away from incompatible materials such as strong oxidizing
agents.[1]

Conclusion

2-Chloro-5-fluoro-3-methylphenol is a specialized chemical intermediate with significant
potential for application in the synthesis of novel bioactive compounds. Its unique substitution
pattern provides a valuable tool for medicinal chemists to fine-tune the steric and electronic
properties of lead compounds. The proposed synthetic route and analytical framework
described in this guide offer a solid foundation for its preparation and quality control. Adherence
to stringent safety protocols is essential when working with this and related halogenated
compounds. As the demand for sophisticated and highly functionalized molecules in drug
discovery continues to grow, the utility of such building blocks is set to increase.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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